Cas no 1704121-24-3 ((2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid)

• Product Name: (2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid
• CAS No: 1704121-24-3
• MF: C₁₁H₁₅BFNO₅S
• MW: 303.114905595779
• CID: 4703637
• PubChem ID: 91759448
• Update Time: 2025-05-25

(2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid
• AM88407
• starbld0017674
• [2-fluoro-4-methyl-5-(morpholine-4-sulfonyl)phenyl]boronic acid
• 1704121-24-3
• CS-0447849
• I12739
• (2-fluoro-4-methyl-5-morpholin-4-ylsulfonylphenyl)boronic acid
• (2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid

• Inchi： 1S/C11H15BFNO5S/c1-8-6-10(13)9(12(15)16)7-11(8)20(17,18)14-2-4-19-5-3-14/h6-7,15-16H,2-5H2,1H3
• InChI Key： ZVAHYSVEYASQQS-UHFFFAOYSA-N
• SMILES： S(C1C=C(B(O)O)C(=CC=1C)F)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 303.0748021g/mol
• Monoisotopic Mass: 303.0748021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4

Additional information on (2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid

(2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 1704121-24-3 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid, represents a sophisticated blend of fluorine, sulfur, and nitrogen-containing functional groups, making it a versatile tool for the development of novel therapeutic agents. The unique structural features of this molecule contribute to its potential applications in various biochemical pathways and drug discovery processes.

In recent years, boronic acids have emerged as pivotal components in medicinal chemistry due to their ability to form reversible covalent bonds with biological targets. The presence of a boronic acid moiety in (2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid enhances its interaction with proteins and other biomolecules, making it an attractive candidate for the design of inhibitors and probes. Specifically, the 2-fluoro substituent at the para position relative to the boronic acid group imparts additional electronic properties that can fine-tune reactivity and binding affinity.

The 4-methyl group further influences the electronic environment of the aromatic ring, contributing to the overall stability and bioavailability of the compound. This structural motif is particularly interesting because it allows for selective interactions with specific biological targets without causing off-target effects. The 5-(morpholinosulfonyl) moiety adds another layer of complexity, providing a rigid scaffold that can be exploited for precise molecular recognition.

Recent studies have highlighted the potential of this compound in the development of targeted therapies for various diseases. For instance, researchers have explored its utility in inhibiting enzymes that are overexpressed in cancer cells. The boronic acid group can form stable complexes with serine proteases, which are often implicated in tumor growth and metastasis. By targeting these enzymes, (2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid could potentially disrupt critical signaling pathways that drive cancer progression.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. For example, it has been investigated as a potential inhibitor of bacterial enzymes that are involved in antibiotic resistance. The ability to modulate these enzymes could lead to the development of novel antibiotics that are effective against multidrug-resistant bacteria. This is particularly relevant given the growing concern over antibiotic resistance worldwide.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties such as metabolic stability, solubility, and binding affinity. In the case of (2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid, the fluorine atom at the 2-position enhances its interactions with biological targets while also improving its overall pharmacological profile. This makes it an ideal candidate for further optimization into a lead compound for drug development.

Sulfonamide derivatives are another class of molecules that have been extensively studied for their therapeutic potential. The presence of a sulfonamide group in this compound provides additional binding sites that can be exploited for enhanced specificity and potency. Sulfonamides are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable tools in drug design.

The morpholine ring is a heterocyclic structure that has been incorporated into numerous pharmacologically active compounds due to its favorable pharmacokinetic properties. It contributes to the overall solubility and bioavailability of drugs while also providing a scaffold for further chemical modifications. The combination of these structural elements makes (2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid a highly versatile molecule with broad applications in chemical biology.

In conclusion, (2-Fluoro-4-methyl-5-(morpholinosulfonyl)phenyl)boronic acid (CAS no: 1704121-24-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features allow it to interact with biological targets in a selective manner, making it an attractive candidate for the design of novel therapeutic agents. The ongoing research into this compound underscores its importance as a tool for advancing our understanding of biochemical pathways and developing new treatments for various diseases.